Cas no 5714-12-5 (2-phenylethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate)

2-phenylethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate structure
5714-12-5 structure
Product Name:2-phenylethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate
CAS No:5714-12-5
MF:C6H2N4O4
MW:194.104480266571
CID:946530
PubChem ID:313608
Update Time:2025-04-19

2-phenylethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-phenylethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate
    • 4,5-Furoxano-benzofuran (asym)
    • benzo(1,2-c:3,4-c')bis(1,2,5)oxadiazole-1,6-dioxide
    • Benzo[1,2-c,3,4-c']bis[1,2,5]oxadiazol-1,6-dioxid
    • benzo[1,2-c,3,4-c']bis[1,2,5]oxadiazole 1(or 3),6-dioxide
    • benzo[1,2-c,3,4-c']bis[1,2,5]oxadiazole 1,6-dioxide
    • benzo[1,2-c,3,4-c']bis-[1,2,5]oxadiazole-1,6-dioxide
    • Benzo< 1.2-c> < 3.4-c> difuroxan
    • R9H8L243TC
    • 3,8-dioxido-[1,2,5]oxadiazolo[3,4-g][2,1,3]benzoxadiazole-3,8-diium
    • DS-012158
    • 5714-12-5
    • NSC-228139
    • Benzo[1,4-c']bis[1,2,5]oxadiazole, 1,6-dioxide
    • Benzo[1,4-c']bis[1,2,5]oxadiazole, 3,8-dioxide
    • NSC228139
    • phenethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate
    • Furoxanobenzofuroxan
    • Benzo(1,2-c:3,4-c')bis(1,2,5)oxadiazole, 3,8-dioxide
    • Inchi: 1S/C6H2N4O4/c11-9-4-2-1-3-6(5(4)8-14-9)10(12)13-7-3/h1-2H
    • InChI Key: FEIJYIVWKGWTHQ-UHFFFAOYSA-N
    • SMILES: O1N=C2C(C=CC3C2=[N+]([O-])ON=3)=[N+]1[O-]

Computed Properties

  • Exact Mass: 527.1865
  • Monoisotopic Mass: 194.00760456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 64.63
  • LogP: 0.82600
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